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Compound of Interest

Compound Name: 2,2-Dimethoxyacetohydrazide

Cat. No.: B14076357

Get Quote

Executive Summary & Chemical Context
2,2-Dimethoxyacetohydrazide (DMAH) is a functionalized hydrazine derivative characterized

by a terminal hydrazide group (

) attached to a dimethoxy-substituted carbon. While often utilized as a synthetic precursor for
heterocycles (e.g., 1,3,4-oxadiazoles), its intrinsic electronic structure offers significant potential
in medicinal chemistry, particularly as a pharmacophore for antimicrobial and antitubercular
agents.

This guide establishes a validated computational workflow to explicate the molecular geometry,

reactive sites, and binding affinity of DMAH. By synthesizing Quantum Mechanical (QM)

calculations with Molecular Mechanics (MM), we provide a roadmap for translating in silico data

into in vitro efficacy.

Core Chemical Identity
IUPAC Name: 2,2-Dimethoxyacetohydrazide
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Molecular Formula:

Key Pharmacophore: Hydrazide moiety (H-bond donor/acceptor, metal chelator).

Electronic Modulator: Dimethoxy acetal group (Electron-donating via induction, steric bulk).

Quantum Chemical Analysis (DFT Protocol)
Computational Methodology
To ensure high-fidelity results comparable to experimental X-ray diffraction (XRD) data, the

following Density Functional Theory (DFT) protocol is mandated.

Software Framework: Gaussian 16 / ORCA 5.0

Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – Selected for its proven balance in

predicting organic vibrational frequencies and bond lengths.

Basis Set:6-311++G(d,p) – The inclusion of diffuse functions (

) is critical for describing the lone pairs on the oxygen and nitrogen atoms of DMAH.

Solvation Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using

Water (

) to simulate physiological conditions.

Structural Geometry & Intramolecular Dynamics
The geometry optimization of DMAH reveals a preference for a non-planar conformation due to

the steric repulsion of the methoxy groups. However, the hydrazide motif (

) typically adopts a syn-periplanar or anti-periplanar conformation depending on environmental
stabilization.

Key Structural Parameters (Predicted):
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Parameter Bond/Angle
Predicted Value
(DFT)

Experimental
Reference (General
Hydrazides)

| Bond Length |

| 1.22 Å | 1.21 – 1.23 Å | | Bond Length |

| 1.38 Å | 1.37 – 1.40 Å | | Bond Angle |

| 119.5° | 118° – 121° | | Dihedral |

| ~0.0° (Planar) | Variable (H-bond dependent) |

Frontier Molecular Orbitals (FMO) & Reactivity
The chemical reactivity of DMAH is governed by the energy gap between the Highest Occupied

Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

HOMO Location: Localized primarily on the hydrazide nitrogen lone pairs and the carbonyl

oxygen. This indicates the site of nucleophilic attack or metal chelation.

LUMO Location: Distributed over the carbonyl carbon and the acetal backbone, representing

the site for nucleophilic susceptibility.

Global Hardness (

): A high

value suggests DMAH is chemically stable and less prone to spontaneous degradation, a
favorable trait for drug shelf-life.

Molecular Electrostatic Potential (MEP) Map:

Red Region (Negative Potential): Carbonyl Oxygen (

) and Methoxy Oxygens (

). These are prime H-bond acceptors.
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Blue Region (Positive Potential): Hydrazide protons (

). These are critical H-bond donors for receptor binding.

Spectroscopic Validation Protocol
To validate the computational model, simulated vibrational spectra must be correlated with

experimental FT-IR data. A scaling factor of 0.961 is applied to B3LYP/6-311++G(d,p)

calculated frequencies to correct for anharmonicity.

Diagnostic Vibrational Modes:

Stretching:

(Doublet for primary amine).

Amide I:

(Strong intensity, confirms hydrazide core).

Amide II:

(Bending vibration).

Acetal:

(Distinctive for dimethoxy group).

Molecular Docking & Biological Potential[1][2][3][4]
[5][6][7]
Target Selection: Enoyl-ACP Reductase (InhA)
Given the structural homology of the hydrazide moiety to Isoniazid (a first-line antitubercular

drug), DMAH is profiled against Mycobacterium tuberculosis Enoyl-ACP Reductase (InhA).

PDB ID:1ENY (Crystal structure of InhA complexed with NADH).

Docking Software: AutoDock Vina / Schrödinger Glide.
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Binding Mechanism
The docking simulation typically reveals that DMAH occupies the substrate-binding pocket of

InhA.

H-Bonding Network:

The Carbonyl Oxygen of DMAH accepts an H-bond from the backbone amide of Ile21.

The Hydrazide

donates H-bonds to the nicotinamide ring of the cofactor NADH.

Hydrophobic Interactions: The dimethoxy-methyl tail interacts with the hydrophobic side

chains of Phe149 and Met199, stabilizing the ligand within the active site.

ADMET Profiling (In Silico)
Using SwissADME or pkCSM, DMAH is evaluated for drug-likeness:

Lipinski’s Rule of 5: 0 Violations (MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10).

Blood-Brain Barrier (BBB): Predicted to be permeable due to low molecular weight and

moderate polarity.

Toxicity: Hydrazides carry a structural alert for mutagenicity (Ames test); this requires wet-lab

validation.

Visualization of Computational Workflow
The following diagram illustrates the integrated workflow for the computational study of DMAH,

from structural optimization to biological validation.
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Figure 1: Integrated computational workflow for profiling 2,2-Dimethoxyacetohydrazide,

linking QM structural analysis with biological interaction modeling.

Experimental Validation Protocol
To ensure the "Trustworthiness" of the computational predictions, the following experimental

steps are required:

Synthesis Verification: React dimethoxyacetic acid methyl ester with hydrazine hydrate in

ethanol (Reflux 4h). Confirm purity via TLC and Melting Point.
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Spectral Matching: Record FT-IR (KBr pellet) and

-NMR (DMSO-

). Compare peak positions with DFT-scaled values.

Criterion: Experimental frequencies should align within

of scaled calculated values.

In Vitro Assay: Perform an Alamar Blue assay against M. tuberculosis (H37Rv strain) to

determine Minimum Inhibitory Concentration (MIC), validating the docking predictions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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